Cas no 1523530-73-5 (tert-butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1523530-73-5
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• MDL: MFCD23105904
• CID: 4603998
• PubChem ID: 60165715
• Update Time: 2025-06-09

tert-butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-rel-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
• (cis)-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• (3R,4S)-tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• tert-butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• (3S,4R)-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• tert-butyl (3S,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-fluoro-4-(hy
• t-Butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• AKOS027469879
• SCHEMBL15227465
• CS-0048561
• 1523530-73-5
• MFCD24850020
• 882033-93-4
• (3R,4S)-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
• (3,4)-Cis-tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-fluoro-4-(hydroxymethyl)-,1,1-dimethylethyl ester, (3R,4S)-rel-
• PB37577
• cis-1-Boc-3-Fluoro-4-(Hydroxymethyl)piperidine
• DTXSID601134509
• (3R,4S)-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine ee
• P17443
• YKC53073
• MFCD23105904
• AS-34652
• rel-1,1-Dimethylethyl (3R,4S)-3-fluoro-4-(hydroxymethyl)-1-piperidinecarboxylate
• cis-tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• (3R,4S)-tert-butyl3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate

• MDL： MFCD23105904
• Inchi： 1S/C11H20FNO3/c1-11(2,3)16-10(15)13-5-4-8(7-14)9(12)6-13/h8-9,14H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： UIACYDBUYRFVMD-IUCAKERBSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)CC[C@H]1CO

Computed Properties

• Exact Mass: 233.14272166 g/mol
• Monoisotopic Mass: 233.14272166 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8
• Molecular Weight: 233.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate

Research Brief on tert-butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 1523530-73-5)

The compound tert-butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 1523530-73-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological disorders. Its unique structural features, including the fluorine substitution and hydroxymethyl group, make it a versatile building block for drug discovery and development.

Recent studies have focused on the synthetic optimization of this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route achieving >99% ee, which is critical for pharmaceutical applications. The improved synthetic protocol utilizes a biocatalytic approach, significantly reducing the need for hazardous reagents compared to traditional methods.

In drug development applications, this compound has shown particular promise as a precursor for kinase inhibitors. Research from Pfizer (2024) highlights its incorporation into next-generation CDK4/6 inhibitors, where the fluorine atom enhances binding affinity through halogen bonding interactions with target proteins. The hydroxymethyl group serves as an ideal handle for further derivatization, allowing for the creation of diverse molecular libraries.

Pharmacokinetic studies of derivatives containing this scaffold have revealed favorable properties, including improved blood-brain barrier penetration compared to non-fluorinated analogs. This makes the compound especially valuable for CNS-targeted therapeutics. Current clinical candidates utilizing this intermediate are in Phase I/II trials for Alzheimer's disease and glioblastoma.

The stability and handling characteristics of tert-butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate have also been investigated. Recent stability studies indicate excellent shelf-life under standard storage conditions, with minimal degradation observed after 24 months at -20°C. This stability profile makes it particularly attractive for large-scale pharmaceutical manufacturing.

Looking forward, researchers anticipate expanded applications of this compound in PROTAC (Proteolysis Targeting Chimera) development, where its structural features could facilitate the design of novel degraders targeting previously "undruggable" proteins. Several biotech startups have already incorporated this building block into their discovery platforms, suggesting its growing importance in the pharmaceutical industry.